Cas no 2171816-96-7 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-6-fluorobenzoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-6-fluorobenzoic acid
• CAS No: 2171816-96-7
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 5800158
• PubChem ID: 165552331
• Update Time: 2025-05-25

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-6-fluorobenzoic acid
• 2171816-96-7
• EN300-1509501
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-6-fluorobenzoic acid

• Inchi： 1S/C27H25FN2O5/c1-27(2,14-23(31)29-22-13-7-12-21(28)24(22)25(32)33)30-26(34)35-15-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-13,20H,14-15H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： NXFYGORBCRIQLL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(=O)O)NC(CC(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-6-fluorobenzoic acid

Recent Advances in the Study of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-6-fluorobenzoic acid (CAS: 2171816-96-7)

In recent years, the compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-6-fluorobenzoic acid (CAS: 2171816-96-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorobenzoic acid backbone and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in peptide synthesis and drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its applications, mechanisms, and future prospects.

The primary focus of recent studies has been on the role of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-6-fluorobenzoic acid in solid-phase peptide synthesis (SPPS). Researchers have demonstrated that the Fmoc-protected amino acid derivative serves as a critical building block for the synthesis of complex peptides, particularly those requiring high purity and specificity. The presence of the fluorine atom at the 6-position of the benzoic acid moiety enhances the stability of the intermediate products, thereby improving the overall efficiency of the synthesis process.

Another area of investigation has been the compound's potential as a precursor for the development of novel therapeutics. Recent in vitro studies have revealed that derivatives of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-6-fluorobenzoic acid exhibit moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest that further structural modifications could lead to the discovery of new anti-inflammatory agents with improved efficacy and reduced side effects.

In addition to its applications in peptide synthesis and drug development, researchers have explored the physicochemical properties of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-6-fluorobenzoic acid. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to characterize its molecular structure and stability under various conditions. These studies have provided valuable insights into the compound's behavior in different solvents and its compatibility with other reagents commonly used in organic synthesis.

Despite the progress made, several challenges remain in the utilization of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-6-fluorobenzoic acid. For instance, the scalability of its synthesis and the optimization of reaction conditions for large-scale production require further investigation. Moreover, the potential toxicity and pharmacokinetic properties of its derivatives need to be thoroughly evaluated in preclinical models to assess their suitability for clinical development.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-6-fluorobenzoic acid (CAS: 2171816-96-7) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug discovery, and material science underscore its importance as a tool for advancing scientific knowledge and developing innovative therapies. Future research efforts should focus on addressing the existing challenges and exploring new avenues for its utilization, thereby maximizing its potential impact on the field.